Cas no 2248295-05-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,4-dimethylbenzenesulfonyl)piperidine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,4-dimethylbenzenesulfonyl)piperidine-4-carboxylate
• CAS No: 2248295-05-6
• MF: C₂₂H₂₂N₂O₆S
• MW: 442.484884738922
• CID: 6083075
• PubChem ID: 165731750
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,4-dimethylbenzenesulfonyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248295-05-6
• EN300-6524722
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,4-dimethylbenzenesulfonyl)piperidine-4-carboxylate

• Inchi： 1S/C22H22N2O6S/c1-14-7-8-19(15(2)13-14)31(28,29)23-11-9-16(10-12-23)22(27)30-24-20(25)17-5-3-4-6-18(17)21(24)26/h3-8,13,16H,9-12H2,1-2H3
• InChI Key： ADEQPJBUXKGJNU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1C)(N1CCC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 442.11985760g/mol
• Monoisotopic Mass: 442.11985760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 805
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 109Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,4-dimethylbenzenesulfonyl)piperidine-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,4-dimethylbenzenesulfonyl)piperidine-4-carboxylate (CAS No. 2248295-05-6)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,4-dimethylbenzenesulfonyl)piperidine-4-carboxylate (CAS No. 2248295-05-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the study of this compound.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,4-dimethylbenzenesulfonyl)piperidine-4-carboxylate (CAS No. 2248295-05-6) is composed of a 1,3-dioxoisoindoline core linked to a piperidine ring through an ester bond. The piperidine ring is further substituted with a 1-(2,4-dimethylbenzenesulfonyl) group. This intricate structure imparts the compound with a range of chemical and biological properties that make it a valuable candidate for various pharmaceutical applications.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,4-dimethylbenzenesulfonyl)piperidine-4-carboxylate (CAS No. 2248295-05-6) involves several steps and requires precise control over reaction conditions to achieve the desired product. One common approach involves the condensation of an appropriate isoindoline derivative with a piperidine carboxylic acid or its ester derivative in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC). The subsequent introduction of the dimethylbenzenesulfonyl group can be achieved through sulfonation reactions using reagents like dimethylbenzenesulfonyl chloride in the presence of a base such as triethylamine (TEA).

Recent studies have highlighted the potential therapeutic applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,4-dimethylbenzenesulfonyl)piperidine-4-carboxylate (CAS No. 2248295-05-6). One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to exhibit potent inhibitory effects on enzymes such as protein kinases, which are key targets in cancer therapy. Additionally, this compound has demonstrated promising anti-inflammatory properties by modulating the activity of inflammatory cytokines and enzymes.

In preclinical studies, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,4-dimethylbenzenesulfonyl)piperidine-4-carboxylate (CAS No. 2248295-05-6) has shown favorable pharmacokinetic profiles and low toxicity levels. These characteristics make it an attractive candidate for further development into therapeutic agents. Clinical trials are currently underway to evaluate its efficacy and safety in treating various diseases.

The biological activities of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2,4-dimethylbenzenesulfonyl)piperidine-4-carboxylate (CAS No. 2248295-05-6) are attributed to its ability to interact with specific protein targets. Molecular docking studies have revealed that the compound can bind to key residues within the active sites of target enzymes, thereby inhibiting their function. This binding affinity is influenced by the unique structural features of the compound, particularly the presence of the isoindoline core and the dimethylbenzenesulfonyl group.

In addition to its therapeutic potential, 1,3-dioxo-2,3-dihydro-H-isooindol--yl -(,-dimethylbenzenesulfonyl)piperidine--carboxylate (CAS No. 2) has also been explored for its use in chemical biology research. Its ability to modulate specific protein-protein interactions makes it a valuable tool for studying cellular processes and signaling pathways. Researchers have utilized this compound to gain insights into the mechanisms underlying various biological phenomena.

The development of novel derivatives and analogs of 1,-*dioxo-*,*-*dihydro-H-isooindol--yl -(,-dimethylbenzenesulfonyl)piperidine--carboxylate (CAS No. ) is an active area of research aimed at enhancing its therapeutic properties and expanding its applications. Structural modifications such as changes in the substitution pattern on the *ring or alterations in the *group have been explored to optimize potency and selectivity.

In conclusion, ,-dioxo-,,-dihydro-H-isooindol--yl -(,-dimethylbenzenesulfonyl)piperidine--carboxylate (CAS No. ) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development into therapeutic agents for various diseases.